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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12655978

Essential Safety and Handling Guide for (2-
Mercaptoethyl)cyclohexanethiol

Disclaimer: A comprehensive Safety Data Sheet (SDS) for (2-
Mercaptoethyl)cyclohexanethiol (CAS No. 28351-14-6) is not readily available in public
domains. The following information is synthesized from available data and general safety
principles for handling thiols. It is imperative that a thorough risk assessment is conducted by a
qualified safety professional before handling this chemical. This guide is intended to provide
immediate, essential safety and logistical information for researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

Limited data is available for (2-Mercaptoethyl)cyclohexanethiol. The following table
summarizes the known physical and chemical properties.
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Property Value

CAS Number 28351-14-6

Molecular Formula C8H16S2

Molecular Weight 176.34 g/mol

Boiling Point 259.6°C at 760 mmHg
Density 1.02 g/cm3

Flash Point 105.5°C

Refractive Index 1.527

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazard classifications for (2-Mercaptoethyl)cyclohexanethiol are not available,
thiols as a class of compounds are known for their strong, unpleasant odors and potential
toxicity. The following PPE is recommended as a minimum standard when handling this and

other thiols.
PPE Category Recommended Equipment
Eye and Face Protection Chemical splash goggles or a full-face shield.

. . Chemical-resistant gloves (e.g., nitrile,
Skin Protection
neoprene), a lab coat, and closed-toe shoes.

Work in a well-ventilated fume hood. If
) ) ventilation is inadequate, a respirator with an
Respiratory Protection ] ) )
appropriate cartridge for organic vapors and

sulfur compounds should be used.

Operational and Disposal Plans

Handling and Storage:
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» Always handle (2-Mercaptoethyl)cyclohexanethiol in a well-ventilated chemical fume hood
to minimize inhalation exposure.

e Avoid contact with skin and eyes.

o Keep the container tightly closed when not in use.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents, strong bases, and reactive metals.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a sealed, labeled container for proper disposal.
Disposal:

» Dispose of (2-Mercaptoethyl)cyclohexanethiol and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations.

» Do not dispose of this chemical down the drain or in the general waste.

Experimental Workflow for Safe Chemical Handling

The following diagram outlines a general workflow for the safe handling of a potentially
hazardous chemical like (2-Mercaptoethyl)cyclohexanethiol in a laboratory setting.
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General Workflow for Safe Chemical Handling
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Properly Store or Dispose of Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: A logical workflow for handling hazardous chemicals safely in a laboratory
environment.

 To cite this document: BenchChem. [Personal protective equipment for handling (2-
Mercaptoethyl)cyclohexanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12655978#personal-protective-equipment-for-
handling-2-mercaptoethyl-cyclohexanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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